Cas no 2757952-53-5 ((5,6-dihydro-2H-pyran-3-yl)methyl 4-methylbenzene-1-sulfonate)

• Product Name: (5,6-dihydro-2H-pyran-3-yl)methyl 4-methylbenzene-1-sulfonate
• CAS No: 2757952-53-5
• MF: C₁₃H₁₆O₄S
• MW: 268.328742980957
• CID: 5805691
• PubChem ID: 165871541
• Update Time: 2025-06-11

(5,6-dihydro-2H-pyran-3-yl)methyl 4-methylbenzene-1-sulfonate Chemical and Physical Properties

Names and Identifiers

• (5,6-dihydro-2H-pyran-3-yl)methyl 4-methylbenzene-1-sulfonate
• EN300-37152602
• 2757952-53-5

• Inchi： 1S/C13H16O4S/c1-11-4-6-13(7-5-11)18(14,15)17-10-12-3-2-8-16-9-12/h3-7H,2,8-10H2,1H3
• InChI Key： UJFYMZPRNOPWTI-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(=O)(=O)OCC1=CCCOC1

Computed Properties

• Exact Mass: 268.07693016g/mol
• Monoisotopic Mass: 268.07693016g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 386
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 61Ų

Additional information on (5,6-dihydro-2H-pyran-3-yl)methyl 4-methylbenzene-1-sulfonate

Introduction to (5,6-dihydro-2H-pyran-3-yl)methyl 4-methylbenzene-1-sulfonate (CAS No. 2757952-53-5)

(5,6-dihydro-2H-pyran-3-yl)methyl 4-methylbenzene-1-sulfonate is a specialized organic compound with significant applications in the field of pharmaceuticals and chemical research. This compound, identified by its CAS number 2757952-53-5, has garnered attention due to its unique structural properties and potential biological activities. The molecule consists of a 5,6-dihydro-2H-pyran moiety linked to a methyl group, which is further sulfonated at the para position relative to a methyl-substituted benzene ring. Such structural features make it a valuable intermediate in the synthesis of more complex molecules, particularly in drug discovery and development.

The 4-methylbenzene-1-sulfonate part of the molecule introduces a sulfonic acid group at the para position of a methyl-substituted benzene ring. This sulfonate group is known for its ability to enhance solubility in water, making the compound more suitable for aqueous-based formulations and biological assays. The presence of both the 5,6-dihydro-2H-pyran and sulfonate functionalities suggests potential interactions with biological targets, such as enzymes or receptors, which could be exploited for therapeutic purposes.

In recent years, there has been growing interest in the development of novel scaffolds based on heterocyclic structures for their diverse biological activities. The 5,6-dihydro-2H-pyran ring is a common motif in many bioactive compounds due to its ability to mimic natural products and interact with biological systems. For instance, derivatives of this ring system have been explored for their antimicrobial, anti-inflammatory, and anticancer properties. The incorporation of a sulfonate group into such scaffolds can further modulate these properties by enhancing binding affinity or improving pharmacokinetic profiles.

The synthesis of (5,6-dihydro-2H-pyran-3-yl)methyl 4-methylbenzene-1-sulfonate involves multi-step organic transformations that require precise control over reaction conditions. Key steps typically include the formation of the 5,6-dihydro-2H-pyran ring through cyclization reactions and subsequent functionalization with a methyl group. The introduction of the sulfonate group is often achieved through sulfonylation reactions using appropriate sulfonic acid derivatives or their activating agents. Advanced synthetic techniques, such as transition metal-catalyzed cross-coupling reactions, may also be employed to achieve higher yields and purities.

The compound's potential applications extend beyond pharmaceuticals into materials science and agrochemicals. The sulfonate group's ability to form stable salts with various cations makes it useful in formulating surfactants and emulsifiers. Additionally, the rigid heterocyclic core can serve as a scaffold for designing novel polymers with specific thermal or mechanical properties. In agrochemicals, such compounds may be explored as intermediates for developing new pesticides or herbicides that target specific biological pathways in pests.

Recent research has highlighted the importance of structure-activity relationships (SAR) in optimizing the biological activity of sulfonated heterocyclic compounds. Studies have shown that subtle modifications in the substituents attached to the 4-methylbenzene-1-sulfonate moiety can significantly alter the compound's potency and selectivity towards particular biological targets. For example, replacing the methyl group with other alkyl or aryl groups can enhance binding interactions or alter metabolic stability. Similarly, variations in the size and electronic properties of substituents on the 5,6-dihydro-2H-pyran ring can fine-tune pharmacological effects.

The use of computational methods has also become increasingly important in designing and optimizing sulfonated heterocyclic compounds like (5,6-dihydro-2H-pyran-3-yl)methyl 4-methylbenzene-1-sulfonate. Molecular modeling techniques can predict how different structural modifications will affect binding affinity to biological targets, allowing researchers to prioritize synthetic routes based on predicted activity. Additionally, virtual screening methods enable rapid evaluation of large libraries of compounds for potential lead candidates before proceeding to experimental synthesis.

In conclusion, (5,6-dihydro-2H-pyran-3-yl)methyl 4-methylbenzene-1-sulfonate (CAS No. 2757952-53-5) represents a promising compound with diverse applications in pharmaceuticals and materials science. Its unique structural features make it a valuable intermediate for synthesizing more complex molecules with potential biological activities. Ongoing research continues to explore new synthetic strategies and applications for this class of compounds, highlighting their importance in advancing chemical research and drug development.